![molecular formula C19H27IN2O2 B5089021 3-[3-(3-cyclohexen-1-ylmethoxy)-2-hydroxypropyl]-1,2-dimethyl-1H-3,1-benzimidazol-3-ium iodide](/img/structure/B5089021.png)
3-[3-(3-cyclohexen-1-ylmethoxy)-2-hydroxypropyl]-1,2-dimethyl-1H-3,1-benzimidazol-3-ium iodide
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Overview
Description
Synthesis Analysis
The synthesis of benzimidazole derivatives like "3-[3-(3-cyclohexen-1-ylmethoxy)-2-hydroxypropyl]-1,2-dimethyl-1H-3,1-benzimidazol-3-ium iodide" involves strategic functionalization to achieve desired electronic properties. Wei et al. (2012) demonstrated the synthesis of a similar compound, 2-(2-Methoxyphenyl)-1,3-dimethyl-1H-benzoimidazol-3-ium iodide, using a strong n-type dopant for fullerene C(60), highlighting the importance of molecular doping in organic electronics Wei et al., 2012.
Molecular Structure Analysis
Molecular structure analysis of benzimidazole derivatives reveals crucial insights into their reactivity and properties. For instance, Fu et al. (2012) conducted experimental and DFT studies on 1,3-dimethyl-2-[4-chloro-styryl]-benzimidazolium iodide, providing deep insights into electronic structure and stability through natural bond orbital (NBO) analysis Fu et al., 2012.
Chemical Reactions and Properties
Chemical reactions involving benzimidazole iodides often lead to the formation of complex structures with significant properties. Miyashita et al. (1997) explored the synthesis of deoxybenzoins from benzimidazolium iodides through Wittig-Type rearrangement, showcasing the compound's versatility in organic synthesis Miyashita et al., 1997.
Physical Properties Analysis
The physical properties of benzimidazole derivatives, such as solubility, melting point, and conductivity, are critical for their application in various fields. The high conductivity reported by Wei et al. (2012) underscores the potential of benzimidazole iodides in organic electronics Wei et al., 2012.
Chemical Properties Analysis
Benzimidazole iodides exhibit a range of chemical properties, including reactivity towards electrophiles, nucleophiles, and the ability to form stable complexes with metals. Nguyen et al. (2016) demonstrated the use of molecular iodine as an excellent catalyst for reductive redox cyclization, revealing the compound's potential in synthetic chemistry Nguyen et al., 2016.
properties
IUPAC Name |
1-(cyclohex-3-en-1-ylmethoxy)-3-(2,3-dimethylbenzimidazol-3-ium-1-yl)propan-2-ol;iodide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27N2O2.HI/c1-15-20(2)18-10-6-7-11-19(18)21(15)12-17(22)14-23-13-16-8-4-3-5-9-16;/h3-4,6-7,10-11,16-17,22H,5,8-9,12-14H2,1-2H3;1H/q+1;/p-1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTDUNWWLBVQAIX-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=[N+](C2=CC=CC=C2N1CC(COCC3CCC=CC3)O)C.[I-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27IN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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